Cas no 1351584-63-8 (2-{3-[(benzyloxy)methyl]piperidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid)

• Product Name: 2-{3-[(benzyloxy)methyl]piperidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid
• CAS No: 1351584-63-8
• MF: C₂₀H₂₅N₃O₆S
• MW: 435.494004011154
• CID: 5905068
• PubChem ID: 71785097
• Update Time: 2025-08-05

2-{3-[(benzyloxy)methyl]piperidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid Chemical and Physical Properties

Names and Identifiers

• JTKFOASODGFQIX-UHFFFAOYSA-N
• 2-{3-[(benzyloxy)methyl]piperidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid
• SR-01000926840
• 1351584-63-8
• AKOS026686938
• VU0532319-1
• oxalic acid;2-[3-(phenylmethoxymethyl)piperidin-1-yl]-N-(1,3-thiazol-2-yl)acetamide
• 2-(3-((benzyloxy)methyl)piperidin-1-yl)-N-(thiazol-2-yl)acetamide oxalate
• SR-01000926840-1
• F6112-0320

• Inchi： 1S/C18H23N3O2S.C2H2O4/c22-17(20-18-19-8-10-24-18)12-21-9-4-7-16(11-21)14-23-13-15-5-2-1-3-6-15;3-1(4)2(5)6/h1-3,5-6,8,10,16H,4,7,9,11-14H2,(H,19,20,22);(H,3,4)(H,5,6)
• InChI Key： JTKFOASODGFQIX-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(N1CCCC(COCC2C=CC=CC=2)C1)C(=O)NC1SC=CN=1

Computed Properties

• Exact Mass: 435.14640670g/mol
• Monoisotopic Mass: 435.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 462
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157Ų

Additional information on 2-{3-[(benzyloxy)methyl]piperidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid

Introduction to 2-{3-[(benzyloxy)methyl]piperidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid (CAS No. 1351584-63-8)

2-{3-[(benzyloxy)methyl]piperidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid (CAS No. 1351584-63-8) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and therapeutic potential.

The molecular structure of 2-{3-[(benzyloxy)methyl]piperidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid is composed of a piperidine ring, a benzyl ether moiety, and a thiazole group, all interconnected through an acetamide linkage. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable candidate for various research and development initiatives.

In the realm of medicinal chemistry, the compound has shown promise in several areas. One of the most notable applications is its potential as an anti-inflammatory agent. Recent studies have demonstrated that 2-{3-[(benzyloxy)methyl]piperidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid exhibits significant anti-inflammatory activity by modulating key signaling pathways involved in inflammation. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are critical mediators of inflammatory responses.

Beyond its anti-inflammatory properties, this compound has also been investigated for its potential as an analgesic. Pain management remains a significant challenge in healthcare, and the development of new analgesic agents is an ongoing area of research. Studies have indicated that 2-{3-[(benzyloxy)methyl]piperidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid can effectively reduce pain perception in animal models by interacting with specific pain receptors and modulating pain signaling pathways.

The combination of the compound with oxalic acid is particularly noteworthy. Oxalic acid is a naturally occurring dicarboxylic acid that has been used in various applications due to its strong chelating properties. When combined with 2-{3-[(benzyloxy)methyl]piperidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide, the resulting complex may exhibit enhanced stability and solubility, which are crucial factors for drug delivery and bioavailability.

In addition to its therapeutic potential, the compound has also been studied for its role in neuroprotection. Neurodegenerative diseases such as Alzheimer's and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Research has shown that 2-{3-[(benzyloxy)methyl]piperidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid can protect neurons from oxidative stress and promote neuronal survival by activating neuroprotective pathways.

The pharmacokinetic properties of this compound have also been extensively studied. Its absorption, distribution, metabolism, and excretion (ADME) profile are critical for understanding its behavior in biological systems. Preclinical studies have demonstrated that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate.

In terms of safety and toxicity, preliminary studies have indicated that 2-{3-[(benzyloxy)methyl]piperidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid is well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its safety profile in humans. Clinical trials are currently underway to assess the efficacy and safety of this compound in various disease models.

The synthesis of 2-{3-[(benzyloxy)methyl]piperidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide; oxalic acid involves several steps and requires precise control over reaction conditions to ensure high yields and purity. The synthetic route typically involves the formation of the piperidine ring followed by functionalization with the benzyl ether moiety and thiazole group. The final step involves the formation of the acetamide linkage with oxalic acid.

In conclusion, 2-{3-[(benzyloxy)methyl]piperidin-1-yl}-N-(1,3-thiazol-2-yl)acetamide;pxdx>n>m>i>d>e;adcx>n>andcx>n>asdcx>n>atcndcx>n>aryyy{o>yy{y{y{y{y{y{y{y{y{y{y{y{y{y{y{y{y{y{y{y{y} (CAS No. 1351584-a) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.